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Compound of Interest

Compound Name: Silicon tetraacetate

Cat. No.: B1584499

An In-depth Technical Guide to Silicon Tetraacetate (CAS 562-90-3)

Introduction

Silicon tetraacetate, also known by its IUPAC name triacetyloxysilyl acetate and CAS number
562-90-3, is an organosilicon compound with the chemical formula Si(CHsCOO)a4.[1][2] It is a
versatile and highly reactive compound, appearing as a white, extremely hygroscopic
crystalline solid.[1][3][4] Its high reactivity, particularly with water, makes it a valuable precursor
in various chemical syntheses and material science applications.[5] This guide provides a
comprehensive overview of silicon tetraacetate, focusing on its physicochemical properties,
safety information, experimental protocols, and key applications relevant to research and
development professionals.

Physicochemical Properties

Silicon tetraacetate is characterized by its sensitivity to moisture and well-defined thermal
properties. It is moderately soluble in solvents like acetone and benzene.[1][6] Key quantitative
data are summarized in the table below.
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Property Value Reference

CAS Number 562-90-3 (L2361 7181101 1]
Molecular Formula CsH120sSi (1103171

Molecular Weight 264.26 g/mol [L121131[ 7]

White crystalline solid,
Appearance _ [1][3][4]
extremely hygroscopic

Melting Point 110-115 °C (2181911 1]

Boiling Point 148 °C at 5-7 mmHg (hPa) [1121e1e111]

. Decomposes at 160-170 °C,
Decomposition ) ] ] [1]
evolving acetic anhydride

Vapor Density >1 (vs air) [2]

N Moderately soluble in acetone
Solubility and benzene [1][6]19]

Safety and Handling

Silicon tetraacetate is a corrosive substance that requires careful handling. It reacts violently
with water, releasing irritating gases.[1][3][4] Due to its hazardous nature, appropriate personal
protective equipment (PPE), including eye shields, face shields, gloves, and a suitable
respirator, is mandatory.[2]
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Hazard Information Details Reference
GHS Pictogram GHSO05 (Corrosion) [2]
Signal Word Danger [2][8]

H314: Causes severe skin
Hazard Statement [21[3][8]
burns and eye damage

P260, P280,
P303+P361+P353,
Precautionary Statements P304+P340, [2][8]
P305+P351+P338, P310,
P363

8A - Combustible corrosive
Storage Class _ [2]
hazardous materials

Storage Temperature -20°C to 8°C, sealed and dry [2][11]

Corrosive to skin, eyes, and

respiratory tract.[3][4
Primary Hazards P ) Y 131141

Inhalation may lead to

chemical pneumonitis.[3][4]

Chemical Reactivity and Pathways

The most significant chemical property of silicon tetraacetate is its facile hydrolysis. In the
presence of water or moisture, it rapidly hydrolyzes to form silicic acid (Si(OH)4) and acetic
acid. This reaction is the foundation for its use in sol-gel processes and as a precursor for
silica-based materials.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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